5-Bromo-4-fluoropyridin-2-amine
Cat. No. B1442313
CAS No.:
944401-69-8
M. Wt: 191 g/mol
InChI Key: GGHBRLQYBZMEPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08563549B2
Procedure details
N-Bromosuccinimide (126 mg, 0.71 mmol) was added to a solution of 4-fluoropyridin-2-amine TFA salt (162 mg, 0.72 mmol) in acetonitrile (4 mL) in an aluminum foil-wrapped flask in a darkened hood. The reaction solution was stirred at room temperature in darkness for 2 hours. After evaporation of the solvent, the crude product was purified on a silica gel column eluting with EtOAc to give 5-bromo-4-fluoropyridin-2-amine as an ivory solid (92 mg, 67%). LC/MS (m/z): 190.9/192.9 (MH+), Rt 1.02 minutes.
Name
4-fluoropyridin-2-amine TFA salt
Quantity
162 mg
Type
reactant
Reaction Step One
Yield
67%
Identifiers
|
REACTION_CXSMILES
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[Br:1]N1C(=O)CCC1=O.OC(C(F)(F)F)=O.[F:16][C:17]1[CH:22]=[CH:21][N:20]=[C:19]([NH2:23])[CH:18]=1>C(#N)C>[Br:1][C:22]1[C:17]([F:16])=[CH:18][C:19]([NH2:23])=[N:20][CH:21]=1 |f:1.2|
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Inputs
Step One
|
Name
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|
|
Quantity
|
126 mg
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|
Type
|
reactant
|
|
Smiles
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BrN1C(CCC1=O)=O
|
|
Name
|
4-fluoropyridin-2-amine TFA salt
|
|
Quantity
|
162 mg
|
|
Type
|
reactant
|
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Smiles
|
OC(=O)C(F)(F)F.FC1=CC(=NC=C1)N
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Name
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|
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Quantity
|
4 mL
|
|
Type
|
solvent
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Smiles
|
C(C)#N
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction solution was stirred at room temperature in darkness for 2 hours
|
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Rate
|
UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
After evaporation of the solvent
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the crude product was purified on a silica gel column
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WASH
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Type
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WASH
|
|
Details
|
eluting with EtOAc
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C(=CC(=NC1)N)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 92 mg | |
| YIELD: PERCENTYIELD | 67% | |
| YIELD: CALCULATEDPERCENTYIELD | 67.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
